Cas no 452-41-5 (2-Benzothiazolemethanethiol,6-fluoro-)

• Product name: 2-Benzothiazolemethanethiol,6-fluoro-
• CAS No: 452-41-5
• MF: C₈H₆FNS₂
• MW: 199.26834
• CID: 324903
• PubChem ID: 45077789

2-Benzothiazolemethanethiol,6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolemethanethiol,6-fluoro-
• 2-Benzothiazolemethanethiol,6-fluoro-(9CI)
• 452-41-5
• DTXSID201288972
• 6-Fluoro-2-benzothiazolemethanethiol

• Inchi： InChI=1S/C8H6FNS2/c9-5-1-2-6-7(3-5)12-8(4-11)10-6/h1-3,11H,4H2
• InChI Key： UITOHFVKHSLRRT-UHFFFAOYSA-N
• SMILES： SCC1SC2=CC(=CC=C2N=1)F

Computed Properties

• Exact Mass: 198.99268
• Monoisotopic Mass: 198.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1A^2

Experimental Properties

• PSA: 12.89